Cas no 2649062-63-3 (tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate
• CAS No: 2649062-63-3
• MF: C₁₅H₁₇FN₂O₃
• MW: 292.305487394333
• CID: 5927748
• PubChem ID: 165865310
• Update Time: 2025-06-15

tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate
• EN300-1883183
• 2649062-63-3
• tert-butyl N-[4-fluoro-3-(1-isocyanatocyclopropyl)phenyl]carbamate

• Inchi： 1S/C15H17FN2O3/c1-14(2,3)21-13(20)18-10-4-5-12(16)11(8-10)15(6-7-15)17-9-19/h4-5,8H,6-7H2,1-3H3,(H,18,20)
• InChI Key： GATRQAJRMOIEDX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CC1)N=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.12232057g/mol
• Monoisotopic Mass: 292.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate (CAS No. 2649062-63-3)

The compound tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate (CAS No. 2649062-63-3) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a cyclopropyl isocyanate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key features of tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate is its versatility in chemical reactions. The presence of the isocyanate group allows for facile conjugation with amines, alcohols, and other nucleophiles, enabling the creation of diverse derivatives. This property is particularly valuable in drug discovery, where modular synthesis approaches are highly sought after. The tert-butyl carbamate protecting group further enhances its utility by providing stability under various reaction conditions.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in medicinal chemistry to improve drug-like properties, and this compound serves as an excellent building block for such applications. Additionally, the cyclopropyl ring in its structure contributes to conformational rigidity, which can be crucial for target binding in biological systems.

The synthesis and characterization of CAS No. 2649062-63-3 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure high purity and accurate structural confirmation, which are critical for research and development purposes. The compound's stability under standard storage conditions also makes it a practical choice for laboratory use.

From an industrial perspective, tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate aligns with the growing trend toward sustainable and efficient chemical processes. Its modular design reduces waste and simplifies purification steps, contributing to greener chemistry practices. This aspect is particularly relevant given the increasing emphasis on environmental responsibility in the chemical industry.

In summary, tert-butyl N-4-fluoro-3-(1-isocyanatocyclopropyl)phenylcarbamate (CAS No. 2649062-63-3) is a promising compound with broad applications in life sciences and material chemistry. Its unique structural features, combined with its synthetic flexibility, make it a valuable asset for researchers exploring new frontiers in science and technology.